Cas no 2138291-16-2 (N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide)
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2138291-16-2
- EN300-712297
- N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide
-
- Inchi: 1S/C11H21N3O/c1-2-3-5-13-10(15)14-8-11(9-14)4-6-12-7-11/h12H,2-9H2,1H3,(H,13,15)
- InChI Key: ICZJZGIUHDQRET-UHFFFAOYSA-N
- SMILES: O=C(NCCCC)N1CC2(CNCC2)C1
Computed Properties
- Exact Mass: 211.168462302g/mol
- Monoisotopic Mass: 211.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 44.4Ų
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712297-0.05g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-712297-0.1g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-712297-0.25g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-712297-0.5g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-712297-1.0g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-712297-2.5g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-712297-5.0g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-712297-10.0g |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide |
2138291-16-2 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide
Comprehensive Overview of N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide (CAS No. 2138291-16-2)
N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide (CAS No. 2138291-16-2) is a novel spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of diazaspirooctanes, which are increasingly being explored for their utility in drug discovery and development. Its spirocyclic core and carboxamide functionality make it a versatile building block for designing molecules with enhanced bioavailability and target specificity.
The N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide structure features a spirocyclic scaffold, which is known to improve metabolic stability and reduce off-target effects in therapeutic agents. This characteristic aligns with the growing demand for next-generation pharmaceuticals that offer improved efficacy and safety profiles. Researchers are particularly interested in its potential as a central nervous system (CNS) drug candidate, given the spirocyclic motif's ability to cross the blood-brain barrier. The compound's butyl side chain further enhances its lipophilicity, a critical factor for drug absorption and distribution.
In recent years, the search for innovative heterocyclic compounds like N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide has surged, driven by the need for novel treatments in areas such as neurodegenerative diseases, psychiatric disorders, and chronic pain management. The compound's diazaspirooctane framework has also been linked to modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This connection has sparked interest in its potential role in personalized therapeutics, where tailored treatments are designed based on genetic and molecular profiles.
From a synthetic chemistry perspective, N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide represents a valuable intermediate for constructing complex molecules. Its spirocyclic architecture poses intriguing challenges for asymmetric synthesis, a field that has seen rapid advancements due to the rise of catalytic methodologies. The compound's carboxamide group also offers opportunities for further derivatization, making it a versatile candidate for combinatorial chemistry and high-throughput screening.
The growing emphasis on sustainable chemistry has further elevated the relevance of N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide. Researchers are exploring green synthesis routes to produce such compounds with minimal environmental impact. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The compound's potential for scalable production using flow chemistry or biocatalysis is another area of active investigation.
In summary, N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide (CAS No. 2138291-16-2) stands at the intersection of cutting-edge drug discovery and advanced synthetic chemistry. Its unique structural attributes and broad applicability make it a compound of significant interest for researchers aiming to address unmet medical needs and innovate in the realm of small-molecule therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and pharmaceutical development.
2138291-16-2 (N-butyl-2,6-diazaspiro[3.4]octane-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)